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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbon-11 (¹¹C) is a positron-emitting radionuclide with a short half-life of 20.4 minutes,

making it a valuable tool for in vivo imaging with Positron Emission Tomography (PET).[1][2] Its

presence in virtually all organic molecules allows for the labeling of a wide range of biologically

active compounds without altering their physicochemical properties.[1][3] This enables the

quantitative assessment of tissue access, target engagement, and pharmacological effects of

drug candidates in real-time.[3] The short half-life also permits multiple PET scans in the same

subject on the same day, facilitating longitudinal studies.[1][4]

These application notes provide detailed protocols for the most common methods of ¹¹C-

radiolabeling of small molecules, including methylation, cyanation, carbonylation, and direct

carbon dioxide fixation. The protocols are designed for use with automated synthesis modules,

which are crucial for ensuring rapid, reliable, and cGMP-compliant production of PET tracers.[5]

[6]

General Workflow for ¹¹C-Radiopharmaceutical
Production
The production of a ¹¹C-labeled small molecule is a multi-step process that begins with the

generation of the radionuclide in a cyclotron and ends with a quality-controlled, injectable
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radiopharmaceutical. The entire process must be completed rapidly, typically within 2-3 half-

lives of ¹¹C (40-60 minutes), to maximize the radiochemical yield.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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